Cas no 1183736-19-7 (2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol)

• Product Name: 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol
• CAS No: 1183736-19-7
• MF: C₉H₁₀F₃NOS
• MW: 237.242011547089
• CID: 5812037
• PubChem ID: 61054425
• Update Time: 2025-10-15

2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol
• 1183736-19-7
• 2-amino-2-{4-[(trifluoromethyl)sulfanyl]phenyl}ethan-1-ol
• EN300-1938675

• Inchi： 1S/C9H10F3NOS/c10-9(11,12)15-7-3-1-6(2-4-7)8(13)5-14/h1-4,8,14H,5,13H2
• InChI Key： GADBDLXQPZPQLW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C(CO)N

Computed Properties

• Exact Mass: 237.04351960g/mol
• Monoisotopic Mass: 237.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.6Ų

Additional information on 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol

2-Amino-2-{4-(Trifluoromethyl)sulfanylphenyl}ethan-1-ol (CAS No. 1183736-19-7): An Overview

2-Amino-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol (CAS No. 1183736-19-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a chiral alcohol that has garnered attention for its potential therapeutic properties and its role in the synthesis of various bioactive molecules.

The chemical structure of 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol features a unique combination of functional groups, including an amino group, a hydroxyl group, and a trifluoromethyl sulfanyl moiety. These functional groups contribute to the compound's reactivity and biological activity, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol in the development of novel therapeutics. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through its interaction with viral enzymes and host cell receptors, thereby disrupting the viral life cycle.

The chiral nature of 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol is another critical aspect that contributes to its biological activity. Chirality plays a crucial role in drug design, as enantiomers can exhibit different pharmacological profiles and metabolic fates. Therefore, the synthesis and separation of enantiomerically pure forms of this compound are essential for optimizing its therapeutic potential.

Synthesis methods for 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol have been extensively studied. One common approach involves the reaction of 4-(trifluoromethyl)thiophenol with an appropriate amino alcohol precursor under controlled conditions. This method allows for the efficient production of the desired compound with high purity and yield. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution, have also been employed to achieve enantiomerically pure forms of the compound.

The pharmacokinetic properties of 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol have been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. The compound's good oral bioavailability and low toxicity make it a promising candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol in various therapeutic applications. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol (CAS No. 1183736-19-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.